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Compound of Interest

Compound Name: 1-Bromobutane-D9

Cat. No.: B032881 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive material safety data sheet (MSDS)

information for 1-Bromobutane-D9. The following sections detail the chemical and physical

properties, toxicological data, safe handling and storage protocols, and emergency procedures.

This document is intended to serve as an essential resource for researchers, scientists, and

professionals in drug development who handle this compound.

Section 1: Chemical and Physical Properties
1-Bromobutane-D9, the deuterated analogue of 1-bromobutane, is a colorless liquid. While its

chemical reactivity is similar to its non-deuterated counterpart, the isotopic labeling makes it a

valuable tool in various research applications, particularly in mechanistic studies and as an

internal standard.[1] The key physical and chemical properties are summarized in the table

below.
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Property Value

Chemical Formula C₄D₉Br

Molecular Weight 146.07 g/mol [2]

CAS Number 98195-36-9[2]

Appearance Colorless liquid[3]

Boiling Point 100-104 °C[4]

Melting Point -112 °C[5]

Density 1.27 g/cm³ at 20°C[4]

Flash Point 10 °C (50 °F)[4]

Solubility
Insoluble in water; Soluble in organic solvents

like ethanol and ether.[3]

Vapor Pressure 40.3 mmHg at 25°C

Section 2: Toxicological Information
The toxicological profile of 1-Bromobutane-D9 is considered analogous to that of 1-

bromobutane. It is a hazardous substance that can cause significant health effects through

various routes of exposure. It is irritating to the skin, eyes, and respiratory system.[4] Prolonged

or repeated exposure may cause damage to organs, particularly the liver.[6]

Toxicity Data Value Species

LD50 (Oral) 2761 mg/kg[7] Rat[7]

Carcinogenicity
Suspected of causing cancer.

[2]
Not specified

Reproductive Toxicity
May damage fertility or the

unborn child.[2]
Not specified

Section 3: Hazard Identification and Classification
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1-Bromobutane-D9 is classified as a highly flammable liquid and vapor. It is harmful if

swallowed, causes skin and eye irritation, and may cause respiratory irritation. It is also

suspected of causing cancer and may damage fertility or the unborn child.[2]

GHS Hazard Pictograms:

Flame: Flammable

Exclamation Mark: Irritant, Skin Sensitizer, Acute Toxicity (harmful), Narcotic Effects,

Respiratory Tract Irritant

Health Hazard: Carcinogen, Mutagen, Reproductive Toxicity, Respiratory Sensitizer, Target

Organ Toxicity, Aspiration Toxicity

Environment: Hazardous to the Aquatic Environment

Hazard Statements (H-Statements):

H225: Highly flammable liquid and vapor.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[2]

H351: Suspected of causing cancer.[2]

H360FD: May damage fertility. May damage the unborn child.[2]

H373: May cause damage to organs through prolonged or repeated exposure.[2]

H411: Toxic to aquatic life with long lasting effects.[7]

Precautionary Statements (P-Statements):

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.[7]
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P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[7]

P273: Avoid release to the environment.[7]

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[7]

Section 4: Experimental Protocols
Safe Handling and Personal Protective Equipment (PPE)
Due to the hazardous nature of 1-Bromobutane-D9, strict adherence to safety protocols is

mandatory.

Engineering Controls:

All work with 1-Bromobutane-D9 must be conducted in a well-ventilated chemical fume

hood.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are required.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory. Inspect gloves for

any signs of degradation before use.

Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes are required.

Weighing and Preparing a Solution of a Volatile Liquid
This protocol outlines the steps for safely weighing and preparing a solution of a volatile and

hazardous liquid like 1-Bromobutane-D9.

Materials:

1-Bromobutane-D9
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Appropriate solvent

Enclosed analytical balance or a balance in a chemical fume hood

Gastight syringe or calibrated micropipette with appropriate tips

Volumetric flask with a stopper

Secondary container

Procedure:

Ensure the chemical fume hood is functioning correctly.

Don the appropriate PPE as described in section 4.1.

Tare a sealed vial or container on the analytical balance.

Inside the fume hood, use a gastight syringe or a calibrated micropipette to transfer the

desired volume of 1-Bromobutane-D9 into the tared container.

Seal the container immediately to minimize the release of vapors.

Re-weigh the sealed container to determine the exact mass of the transferred liquid.

In the fume hood, carefully unseal the container and add the appropriate solvent to dissolve

the 1-Bromobutane-D9.

If preparing a solution of a specific concentration, transfer the dissolved compound to a

volumetric flask and dilute to the mark with the solvent.

Stopper the flask and invert several times to ensure homogeneity.

Label the prepared solution clearly with the compound name, concentration, solvent, date,

and your initials.

Section 5: Chemical Incompatibility and Storage
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Proper storage and an understanding of chemical incompatibilities are crucial to prevent

hazardous reactions.

Storage:

Store 1-Bromobutane-D9 in a tightly closed container in a cool, dry, and well-ventilated

area.[8]

Keep away from heat, sparks, open flames, and other ignition sources.[8]

Store in a designated flammables cabinet.[8]

Chemical Incompatibility:

1-Bromobutane-D9 is incompatible with the following substances and may react violently:

Strong Oxidizing Agents: (e.g., perchlorates, nitrates, peroxides)[9]

Strong Bases: (e.g., sodium hydroxide, potassium hydroxide)[10]

Reactive Metals: (e.g., potassium, sodium, magnesium)[9]
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1-Bromobutane-D9
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Caption: Chemical incompatibility diagram for 1-Bromobutane-D9.
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Section 6: Emergency Procedures
Spill Response
In the event of a spill, immediate and appropriate action is necessary to mitigate the hazards.
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Caption: Workflow for responding to a 1-Bromobutane-D9 spill.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b032881?utm_src=pdf-body-img
https://www.benchchem.com/product/b032881?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Spill Cleanup Procedure for Flammable Liquids:

Alert Personnel: Immediately alert everyone in the vicinity of the spill.

Evacuate if Necessary: For large spills or if you are unsure of the hazard, evacuate the area

and call for emergency assistance.

Eliminate Ignition Sources: Turn off all nearby ignition sources, such as hot plates, open

flames, and electrical equipment.

Ventilate the Area: Ensure the area is well-ventilated, preferably within a chemical fume

hood.

Don PPE: Wear the appropriate personal protective equipment as outlined in section 4.1.

Contain the Spill: Use a spill kit with absorbent materials (such as vermiculite or commercial

sorbents) to dike the spill and prevent it from spreading.[11]

Absorb the Liquid: Apply absorbent material over the spill, working from the outside in.

Collect Waste: Carefully collect the saturated absorbent material using non-sparking tools

and place it into a labeled, sealable container for hazardous waste.

Decontaminate: Clean the spill area with soap and water.

Dispose of Waste: Dispose of all contaminated materials, including gloves and absorbent

pads, as hazardous waste according to your institution's guidelines.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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